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This document provides detailed protocols and application notes for the fabrication and
functionalization of high-performance sensors utilizing Single-Walled Carbon Nanotubes
(SWCNTs) from NoPo Nanotechnologies. The unique properties of NoPo® HiIPCO® SWCNTSs,
including their small diameter (0.8 to 1.2 nm) and high purity, make them exceptional
candidates for developing sensitive and selective chemiresistive and fluorescent biosensors.[1]

[2]

Overview of NOPO® SWCNTs for Sensing
Applications

NoPo Nanotechnologies employs a proprietary HIPCO® (High-Pressure Carbon Monoxide)
process to synthesize SWCNTs with a narrow diameter distribution and a high proportion of
semiconducting nanotubes.[2] These characteristics are advantageous for sensor applications,
as the electronic and optical properties of SWCNTs are highly sensitive to their local
environment.[3] Functionalization of these SWCNTs allows for the creation of sensors tailored
to detect a wide range of analytes, from gases and volatile organic compounds (VOCSs) to
biomolecules.[3][4]

Key Properties of NOPO® HIPCO® SWCNTs:
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Property Value Reference
Individual SWCNT Diameter ~0.6 — 1.2 nm [1]
Average Diameter ~0.8 nm [5]
Carbonaceous Purity ~85% (as-produced) [5]
G/D Ratio 24 [5]
Morphology Dry fibrous powder of o

nanotubes bundled into ropes

Experimental Protocols

Protocol for Non-Covalent Functionalization of NOPO®
SWCNTSs for Biosensors

This protocol describes a general method for the non-covalent functionalization of SWCNTs

using polymers or biomolecules, which preserves the intrinsic electronic and optical properties

of the nanotubes.[4][6] This is a crucial step for imparting selectivity to the sensor.

Materials:

Probe-tip sonicator

High-speed centrifuge

Procedure:

NOPO® HIPCO® SWCNTs

Dispersing agent (e.g., single-stranded DNA (ssDNA), chitosan, or a specific polymer)

Deionized (DI) water or appropriate buffer solution

e Dispersion Preparation: Add a small amount of NOPO® SWCNTs (e.g., 1 mg) to a solution

containing the dispersing agent (e.g., 2 mg/mL of ssSDNA in 1 mL of DI water).
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Sonication: Sonicate the mixture using a probe-tip sonicator. It is crucial to keep the sample
on ice to prevent overheating, which can damage the SWCNTs and the functionalizing
molecules. Sonication helps to exfoliate the SWCNT bundles into individual nanotubes.[6]

Centrifugation: Centrifuge the sonicated dispersion at high speed (e.g., 16,000 g) for at least
1 hour. This step removes bundled SWCNTs and other impurities.

Supernatant Collection: Carefully collect the supernatant, which contains the well-dispersed,
functionalized SWCNTSs.

Characterization (Optional but Recommended): Characterize the dispersion using UV-Vis-
NIR spectroscopy to confirm the successful dispersion and functionalization of the SWCNTSs.
The spectrum should show characteristic peaks corresponding to the electronic transitions of
individual SWCNTSs.

Protocol for Fabrication of a Chemiresistive Gas Sensor

This protocol outlines the steps to create a chemiresistive sensor, where the electrical

resistance of the SWCNT network changes upon exposure to a target analyte.

Materials:

Functionalized NOPO® SWCNT dispersion (from Protocol 2.1)

Substrate with pre-patterned electrodes (e.g., Si/SiO2 with gold electrodes)

Spin coater or micropipette

Annealing furnace or hot plate

Procedure:

Substrate Cleaning: Thoroughly clean the substrate with acetone, isopropanol, and DI water,
followed by drying with a stream of nitrogen.

SWCNT Deposition: Deposit the functionalized SWCNT dispersion onto the substrate.
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o Drop-casting: Use a micropipette to carefully drop-cast the SWCNT solution onto the area
between the electrodes.

o Spin-coating: For a more uniform film, use a spin coater. Dispense the SWCNT solution
onto the substrate and spin at a desired speed (e.g., 3000 rpm) for a set time (e.g., 60

seconds).

e Drying: Gently dry the substrate to remove the solvent. This can be done at room
temperature or on a hot plate at a low temperature (e.g., 60°C).

e Annealing: Anneal the device at a moderate temperature (e.g., 150-200°C) in an inert
atmosphere (e.g., argon or nitrogen) to improve the electrical contact between the SWCNTs
and the electrodes.

e Sensor Testing: The fabricated sensor is now ready for testing. The change in resistance is
measured upon exposure to the target gas.

Quantitative Data Summary

The performance of SWCNT-based sensors is evaluated based on several key parameters.
The following tables summarize representative data from the literature for different types of
Sensors.

Table 1: Performance of SWCNT-Based Gas Sensors
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Table 2: Performance of SWCNT-Based Biosensors
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Caption: Workflow for fabricating a chemiresistive sensor.

Signaling Pathway for a Fluorescent SWCNT Biosensor
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Caption: Analyte detection by a fluorescent SWCNT sensor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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